Cas no 18017-20-4 (1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane)

1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane Properties

Names and Identifiers

• Octane,1,1,1,2,3,3,4,4,5,5,6,6-dodecafluoro-8-iodo-2-(trifluoromethyl)-
• 1,1,1,2,3,3,4,4,5,5,6,6-dodecafluoro-8-iodo-2-(trifluoromethyl)octane
• 1H,1H,2H,2H-Perfluoro-7-Methyloctyl iodide
• PC6122C
• DAIKIN I-3620
• 2-(PERFLUORO-5-METHYLHEXYL)ETHYL IODIDE
• 1H,1H,2H,2H-1-IODOPERFLUORO(7-METHYLOCTANE)
• 1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)octane, 2-[Perfluoro(5-methylhex-1-yl)]ethyl iodide, 1H,1H,2H,2H-Perfluoro-7-methyloctyl iodide
• Octane, 1,1,1,2,3,3,4,4,5,5,6,6-dodecafluoro-8-iodo-2-(trifluoromethyl)-
• TWQMZHBMFUUHQN-UHFFFAOYSA-N
• 18017-20-4
• SCHEMBL2333134
• FT-0607813
• 1H,1H,2H,2H-Perfluoro-7-methyloctyliodide
• 1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane
• 1H,1H,2H,2H-Perfluoro-7-methyloctyl iodide
• AKOS015912295
• NS00111225
• A812526
• DTXSID70379912
• 1H,1H,2H,2H-Perfluoro-7-methyloctyliodide98%
• 1H,1H,2H,2H-Perfluoro-7-methyloctyl iodide 98%
• 1H,1H,2H,2H-Pentadecafluoro-1-iodo-2-methyloctane 98%
• +Expand

• MDL： MFCD00153252
• InChIKey： TWQMZHBMFUUHQN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H4F15I/c10-3(11,1-2-25)5(13,14)7(17,18)6(15,16)4(12,8(19,20)21)9(22,23)24/h1-2H2
• SMILES： C(CI)C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 523.91200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 8
• Monoisotopic Mass: 523.91182g/mol
• Heavy Atom Count: 25
• Complexity: 458
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 6.18560
• PSA: 0.00000
• Refractive Index: 1.364
• Boiling Point: 86-87°C 19mm
• Density: 1.987